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Compound of Interest

Compound Name: 4-Methylbenzenethiol

Cat. No.: B089573 Get Quote

This technical guide provides an in-depth overview of 4-methylbenzenethiol, a versatile

organosulfur compound widely utilized in chemical synthesis and materials science. This

document is intended for researchers, scientists, and professionals in drug development,

offering a centralized resource on its nomenclature, physicochemical properties, and key

experimental procedures.

Nomenclature and Identification
4-Methylbenzenethiol is known by a variety of names in scientific literature and chemical

databases. Its systematic and common names, along with key identifiers, are crucial for

accurate literature searches and unambiguous identification.[1][2][3][4][5][6] The compound is

structurally characterized by a benzene ring substituted with a methyl group and a thiol group

at the para position (position 4).

Synonyms and Alternative Names
The most frequently encountered synonyms for 4-methylbenzenethiol include:

p-Thiocresol[1][3][4][5][6][7]

p-Toluenethiol[1][3][4][8]

4-Mercaptotoluene[1][4]
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4-Methylthiophenol[1][4]

p-Tolyl mercaptan[1][3]

Toluene-4-thiol[1][3]

1-Mercapto-4-methylbenzene[1][2][3]

A more extensive list of depositor-supplied synonyms can be found in databases such as

PubChem.[1][6]

Chemical Identifiers
For precise identification, the following identifiers are used:

Identifier Type Value Reference(s)

CAS Number 106-45-6 [1][9]

EC Number 203-399-1 [1]

IUPAC Name 4-methylbenzenethiol [1][8]

InChI
InChI=1S/C7H8S/c1-6-2-4-

7(8)5-3-6/h2-5,8H,1H3
[1]

InChIKey
WLHCBQAPPJAULW-

UHFFFAOYSA-N
[1]

SMILES CC1=CC=C(C=C1)S [1]

Molecular Formula C7H8S [1][3][9]

UNII 6L2WW9XYZO [1]

Physicochemical and Spectroscopic Data
The physical, chemical, and spectral properties of 4-methylbenzenethiol are essential for its

handling, characterization, and application in experimental work.

Physical and Chemical Properties
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Property Value Reference(s)

Molecular Weight 124.21 g/mol [1]

Appearance
White to yellow crystalline solid

with a strong, unpleasant odor.
[1][2][4]

Melting Point 41-44 °C [1][4]

Boiling Point 195 °C at 760 mmHg [1][4]

Flash Point 68 °C (154.4 °F) - closed cup [1]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[1][2][4]

Vapor Pressure
0.8 mmHg at 25 °C; 10 mmHg

at 71 °C
[1][4]

Vapor Density 6.2 (vs air)

pKa 6.82 at 25 °C [1]

LogP 2.9 [1]

Spectroscopic Data
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Spectroscopy Type
Key Features and Data
Source

Reference(s)

¹H NMR

Data available in the Varian

Associates NMR Spectra

Catalogue.

[1]

¹³C NMR
Spectral data available from

SpringerMaterials.
[1]

Mass Spectrometry

GC-MS data available in the

NIST Mass Spectrometry Data

Center.

[1][8]

Infrared (IR) Spectroscopy

Spectra available from the

Coblentz Society Spectral

Collection and Aldrich Library

of Infrared Spectra.

[1][8]

UV Spectroscopy

Max absorption at 271 nm (log

ε = 3.3) and 278 nm (log ε =

3.3) in cyclohexane.

[1]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4-methylbenzenethiol are critical

for obtaining high-purity material for research and development.

Synthesis of 4-Methylbenzenethiol
Two common laboratory-scale synthesis methods are outlined below.

This classic method involves the reduction of a sulfonyl chloride to a thiol using a reducing

agent like zinc dust in an acidic medium. While a specific protocol for the p-toluene derivative is

not detailed in the immediate search results, a general procedure for preparing thiophenol from

benzenesulfonyl chloride can be adapted.

Experimental Protocol:
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Preparation of Reaction Mixture: In a large round-bottomed flask equipped with a mechanical

stirrer and set in an ice-salt bath, place 7.2 kg of cracked ice and slowly add 2.4 kg of

concentrated sulfuric acid. Maintain the temperature between -5 °C and 0 °C.

Addition of Sulfonyl Chloride: Gradually add 3.4 moles of p-toluenesulfonyl chloride to the

cold acid mixture over 30 minutes, ensuring the temperature does not rise.

Reduction with Zinc Dust: Add 1.2 kg of zinc dust in portions, maintaining the temperature at

or below 0 °C. This addition typically takes about 30 minutes.

Reaction Completion: After the addition of zinc dust is complete, allow the reaction to

proceed. The mixture is then heated to boiling under reflux with continued stirring until the

solution becomes clear.

Work-up and Isolation: The reaction mixture is then subjected to steam distillation. The

distillate, containing the crude 4-methylbenzenethiol, is collected.

Purification: The crude product is separated from the aqueous layer, dried over a suitable

drying agent (e.g., anhydrous sodium sulfate), and purified by fractional distillation under

reduced pressure.

A patented method describes the synthesis from 4-methylbenzenesulfonamide using

ammonium formate as a reducing agent.

Experimental Protocol:

Reactant Mixture: Mix 8.5g (approx. 0.05 mol) of 4-methylbenzenesulfonamide with 12.0g

(approx. 0.19 mol) of ammonium formate in a reaction vessel.[10]

Heating: Heat the mixture to 180 °C for 5 hours.[10] During the reaction, water generated is

continuously removed.[10]

Cooling and Acidification: After the reaction is complete, cool the mixture to 80 °C.[10] Add

10% (w/v) dilute hydrochloric acid to adjust the pH to 2.[10]

Purification: The product, 4-methylbenzenethiol, is then isolated and purified by rectification

(distillation).[10] The reported yield is approximately 71.8%.[10]
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Purification by Crystallization
For obtaining high-purity crystalline 4-methylbenzenethiol, recrystallization is an effective

method.

Experimental Protocol:

Dissolution: Dissolve the crude 4-methylbenzenethiol in a minimal amount of hot petroleum

ether (boiling range 40-70 °C).

Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in

an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.

Drying: Wash the crystals with a small amount of cold petroleum ether and dry them under

vacuum.

Chemical Reactivity and Applications
4-Methylbenzenethiol is a valuable intermediate in organic synthesis. Its thiol group is

nucleophilic and readily undergoes various transformations.

Key Reactions
Oxidation to Disulfide: The thiol group can be oxidized, often by air, to form the

corresponding disulfide, 4,4'-dimethyldiphenyl disulfide. This reaction is fundamental in the

study of thiol chemistry.

Palladium-Catalyzed Cross-Coupling: It is used as a reactant in palladium-catalyzed

coupling reactions with aryl halides or sulfonates to form diaryl sulfides.[2] This is a powerful

method for constructing C-S bonds.

Formation of Self-Assembled Monolayers (SAMs): The thiol group has a strong affinity for

gold surfaces, enabling the formation of highly ordered self-assembled monolayers. These

SAMs are extensively studied in materials science and nanotechnology.

Applications
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Chemical Intermediate: It serves as a precursor in the synthesis of pharmaceuticals, dyes,

and other specialty chemicals.[1][2][9]

Dermatological Agent and Antiseptic: Some sources indicate its use as a dermatologic agent

and antiseptic.[1]

Latex Manufacturing: It has been used as a bleach in the manufacturing of latex.[1]

Safety and Toxicology
4-Methylbenzenethiol is a hazardous substance and must be handled with appropriate safety

precautions.

Hazard Identification
Pictograms: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements: H319 (Causes serious eye irritation). It is also harmful if swallowed, in

contact with skin, or if inhaled, and is irritating to the respiratory system and skin.[9]

Personal Protective Equipment: Safety goggles, chemical-resistant gloves, and a dust mask

(type N95) are recommended.

Toxicity Data
Test Species Route Value Reference(s)

LD50 Mouse Intraperitoneal 200 mg/kg [4][9]

Visualizing Chemical Pathways
Graphviz diagrams are provided to illustrate key logical and experimental workflows related to

4-methylbenzenethiol.

Synthesis Workflow from p-Toluenesulfonyl Chloride
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Figure 1. General Workflow for the Synthesis of 4-Methylbenzenethiol via Reduction.

Reactants

Process

Product

p-Toluenesulfonyl Chloride

Mixing in Ice Bath
(-5 to 0 °C)

Sulfuric Acid Zinc Dust

Reduction Reaction

Heating under Reflux

Steam Distillation

Fractional Distillation

4-Methylbenzenethiol

Click to download full resolution via product page

Caption: General Workflow for the Synthesis of 4-Methylbenzenethiol via Reduction.
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Figure 2. Key Chemical Reactions of 4-Methylbenzenethiol.
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Caption: Key Chemical Reactions of 4-Methylbenzenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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